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Compound of Interest

Compound Name: Methyl Oleate

Cat. No.: B7765582 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling of

Methyl Oleate, including personal protective equipment (PPE), operational procedures, and

disposal plans.

Hazard Summary and Personal Protective Equipment
(PPE)
Methyl Oleate is generally considered to be of low toxicity but can cause irritation upon contact

with the eyes and skin. Ingestion or inhalation of mists may also cause irritation.[1] Therefore,

appropriate PPE is essential to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Methyl Oleate
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PPE Type Specifications Purpose

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Protects against splashes and

eye irritation.[1][2]

Hand Protection

Nitrile, Neoprene, or Butyl

rubber gloves. See Table 2 for

details.

Prevents skin contact and

potential irritation.[3]

Body Protection Laboratory coat.
Protects skin and clothing from

splashes.

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions. Use a NIOSH-

approved respirator if mists are

generated or ventilation is

inadequate.

Prevents inhalation of

aerosolized Methyl Oleate.[4]

Glove Selection for Handling Methyl Oleate
The selection of appropriate gloves is critical for preventing skin contact. While specific

breakthrough times for Methyl Oleate are not widely available for all glove types, the following

table provides guidance based on available data and general chemical resistance of the glove

materials.

Table 2: Glove Material Compatibility with Methyl Oleate
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Glove Material Thickness Breakthrough Time Recommendation

Butyl Rubber 12-15 mil
> 4 hours (for direct

contact)

Excellent for

prolonged contact.[3]

Nitrile Rubber 11-13 mil Not specified

Good for normal

laboratory use and

incidental splash

protection.[3]

Neoprene Not specified Not specified
Fair to Good for

general handling.

Natural Rubber

(Latex)
Not specified Not specified

Poor - Not generally

recommended for

handling esters.

Polyvinyl Chloride

(PVC)
Not specified Not specified

Fair for incidental

splash protection.

Note: Always inspect gloves for any signs of degradation or damage before use and replace

them immediately if contact with Methyl Oleate occurs. For prolonged or immersive work, it is

advisable to consult the glove manufacturer's specific chemical resistance data.

Occupational Exposure Limits
As of the latest available data, no specific occupational exposure limits (e.g., OSHA PEL,

ACGIH TLV, NIOSH REL) have been established for Methyl Oleate. It is recommended to

handle it in a well-ventilated area to keep potential exposure to a minimum.

Table 3: Occupational Exposure Limits for Methyl Oleate
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Organization Limit Type Value

OSHA (Occupational Safety

and Health Administration)

PEL (Permissible Exposure

Limit)
Not Established

ACGIH (American Conference

of Governmental Industrial

Hygienists)

TLV (Threshold Limit Value) Not Established

NIOSH (National Institute for

Occupational Safety and

Health)

REL (Recommended Exposure

Limit)
Not Established

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow outlines the key steps for managing Methyl Oleate from receipt to disposal.
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Receiving Methyl Oleate

Store in a cool, dry, well-ventilated area
away from light and incompatible materials

Inspect container

Preparation for Use:
- Don appropriate PPE

- Work in a ventilated area

Retrieve for experiment

Handling during Experiment:
- Avoid splashing and aerosol generation
- Keep container closed when not in use

Proceed with experiment

Spill Response:
- Evacuate and ventilate area

- Absorb with inert material
- Collect in a sealed container for disposal

In case of a spill

Waste Collection:
- Collect waste Methyl Oleate and

contaminated materials in a labeled, sealed container

Routine waste generation

Collect spill waste

Disposal:
- Dispose of as non-hazardous chemical waste
according to institutional and local regulations

Prepare for disposal

End of Lifecycle

Click to download full resolution via product page

Safe Handling Workflow for Methyl Oleate
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Step-by-Step Handling and Disposal Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Methyl Oleate in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Protect from direct sunlight and store away from incompatible materials such as strong

oxidizing agents.

2. Preparation for Use:

Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood.

Put on all required PPE as outlined in Table 1, including the appropriate gloves and eye

protection.

3. Handling During Experiments:

Dispense Methyl Oleate carefully to avoid splashing.

Keep the container sealed when not in use to prevent contamination and potential release of

vapors.

Avoid generating mists or aerosols.

4. Spill Response:

In the event of a small spill, ensure the area is well-ventilated.

Wear your PPE and absorb the spill using an inert material such as vermiculite, sand, or

earth.[1][5]

Collect the absorbed material into a clearly labeled, sealed container for disposal.

For large spills, evacuate the area and follow your institution's emergency procedures.

5. Waste Collection:
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Collect all waste Methyl Oleate, including contaminated materials (e.g., absorbent pads,

gloves), in a designated and properly labeled waste container.

The container should be kept sealed to prevent the release of any vapors.

6. Disposal:

Methyl Oleate is generally not classified as hazardous waste. However, disposal regulations

can vary.

Dispose of the waste in accordance with your institution's guidelines and local, state, and

federal regulations for non-hazardous chemical waste.[6]

Do not pour waste Methyl Oleate down the drain.[7]

Empty containers should be rinsed and disposed of according to institutional protocols,

which may include defacing the label before discarding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7765582#personal-protective-equipment-for-
handling-methyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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